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Compound of Interest

Compound Name: Tristearin-d105

Cat. No.: B588901 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Tristearin-d105. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound

while maintaining its integrity as a stable isotope-labeled internal standard.

Hazard Assessment
Tristearin, the non-labeled analogue of Tristearin-d105, is not classified as a hazardous

substance.[1][2] It is stable under normal laboratory conditions and is not considered a

reactive, flammable, or corrosive chemical.[3] However, as with any chemical, it is crucial to

minimize exposure and prevent dust generation.[3][4] The primary considerations for handling

Tristearin-d105 are to avoid inhalation of dust, and to prevent contamination of the valuable

deuterated compound.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is fundamental to safe laboratory

practice. The following table summarizes the recommended PPE for handling Tristearin-d105.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b588901?utm_src=pdf-interest
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.cosmobiousa.com/content/document/larodan/lrd-33-1800_tristearin_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1159618427_TRISTEARINCASNO555-43-1MSDS.pdf
https://pim-resources.coleparmer.com/sds/78864.pdf
https://pim-resources.coleparmer.com/sds/78864.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications Rationale

Hand Protection
Powder-free nitrile

gloves

Disposable, changed

frequently

Prevents

contamination of the

sample and protects

the user from

incidental contact.[5]

[6]

Eye Protection
Safety glasses with

side shields
ANSI Z87.1 approved

Protects eyes from

airborne particles.[6]

[7]

Body Protection Laboratory coat Clean, buttoned

Protects skin and

personal clothing from

contamination.[6][8]

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is vital to prevent contamination and ensure the

accuracy of experimental results.

1. Preparation:

Before beginning work, thoroughly clean the work area, such as a laminar flow hood or a

designated bench space, with 70% ethanol.[5]

Wipe down all necessary equipment, including balances, spatulas, and weighing boats, with

ethanol.[8]

Ensure all necessary PPE is worn correctly.

2. Weighing and Aliquoting:

Handle Tristearin-d105 in a well-ventilated area or a chemical fume hood to minimize the

potential for dust inhalation.[3]

To avoid creating dust, do not use compressed air to clear surfaces.[9]
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Use clean spatulas and weighing equipment for each compound to prevent cross-

contamination.

Close the container tightly after use to protect the product from moisture and atmospheric

contamination.[3]

3. Solution Preparation:

When dissolving Tristearin-d105, add the solvent to the powder slowly to avoid splashing.

Ensure the chosen solvent is compatible with the experimental protocol and subsequent

analytical methods. Tristearin-d105 is soluble in chloroform.[10]

4. Storage:

Store Tristearin-d105 in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

[11]

For long-term stability, it is recommended to store the compound at -20°C.

Clearly label the storage location to prevent accidental misuse.

Disposal Plan
As Tristearin-d105 is not classified as a hazardous substance, disposal procedures are

straightforward but should be handled with care to avoid unnecessary environmental release.

Unused Product: Dispose of unused Tristearin-d105 as non-hazardous solid chemical

waste, in accordance with local and institutional regulations. Do not return unused chemicals

to their original container to avoid contamination.[12]

Contaminated Materials: Dispose of items such as gloves, weigh boats, and pipette tips that

have come into contact with Tristearin-d105 as solid laboratory waste.

Solutions: Dispose of solutions containing Tristearin-d105 in the appropriate non-hazardous

liquid waste stream.

Experimental Workflow
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The following diagram outlines the standard workflow for the safe handling of Tristearin-d105
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b588901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

